Cas no 1040661-35-5 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 1040661-35-5
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 6506580
• PubChem ID: 25852463
• Update Time: 2025-10-29

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide
• AKOS024498325
• N-(1-(furan-2-carbonyl)indolin-6-yl)-3,4-dimethoxybenzenesulfonamide
• F5099-0379
• 1040661-35-5
• VU0635758-1
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-3,4-dimethoxybenzenesulfonamide

• Inchi： 1S/C21H20N2O6S/c1-27-18-8-7-16(13-20(18)28-2)30(25,26)22-15-6-5-14-9-10-23(17(14)12-15)21(24)19-4-3-11-29-19/h3-8,11-13,22H,9-10H2,1-2H3
• InChI Key： WQLBWNADBLZLHQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 428.10420754g/mol
• Monoisotopic Mass: 428.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide

N-[1-(Furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1040661-35-5, known as N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a furan moiety, a dihydroindole ring system, and a sulfonamide group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The furan ring within the molecule is known to participate in various bioisosteric replacements, enhancing its ability to interact with target proteins. The dihydroindole ring system, on the other hand, is recognized for its role in stabilizing protein-ligand interactions due to its rigid structure and aromaticity. Furthermore, the sulfonamide group is a well-known bioisostere of carboxylic acids, often used in drug design to improve pharmacokinetic properties such as solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and protein kinase B (PKB/Akt). The presence of the 3,4-dimethoxybenzene moiety further enhances its selectivity by modulating its interaction with cellular targets.

In addition to its anticancer potential, this compound has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. The furan-2-carbonyl group has been implicated in modulating cholinergic activity, which is critical for cognitive function. Recent research has focused on optimizing the compound's brain penetration and reducing off-target effects, which are essential for its translation into a clinically viable therapeutic agent.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the dihydroindole ring via cyclization reactions and the subsequent introduction of the sulfonamide group through nucleophilic substitution. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction efficiency and scalability.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its three-dimensional structure and conformational flexibility, which are critical for understanding its binding modes with biological targets.

In conclusion, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-3,4-dimethoxybenzene-1-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a compelling candidate for further preclinical development. As research continues to uncover its full potential, this compound holds the promise of making significant contributions to the treatment of various diseases.